Cas no 63333-25-5 (4-(dimethylamino)-2-(trifluoromethyl)benzaldehyde)

• Product Name: 4-(dimethylamino)-2-(trifluoromethyl)benzaldehyde
• CAS No: 63333-25-5
• MF: C₁₀H₁₀F₃NO
• MW: 217.18771314621
• MDL: MFCD23130686
• CID: 2790432
• PubChem ID: 71372892
• Update Time: 2025-10-24

4-(dimethylamino)-2-(trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(dimethylamino)-2-(trifluoromethyl)benzaldehyde
• DTXSID80795740
• Z1469645077
• NCA33325
• G55710
• 4-dimethylamino-2-trifluoromethylbenzaldehyde
• 63333-25-5
• AKOS020225642
• EN300-193603
• SCHEMBL1646237
• CS-0238352

• MDL： MFCD23130686
• Inchi： 1S/C10H10F3NO/c1-14(2)8-4-3-7(6-15)9(5-8)10(11,12)13/h3-6H,1-2H3
• InChI Key： XMXVGRQKTKRCSV-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=O)C=CC(=C1)N(C)C)(F)F

Computed Properties

• Exact Mass: 217.07144843Da
• Monoisotopic Mass: 217.07144843Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 4-(dimethylamino)-2-(trifluoromethyl)benzaldehyde

Comprehensive Overview of 4-(Dimethylamino)-2-(Trifluoromethyl)Benzaldehyde (CAS No. 63333-25-5)

4-(Dimethylamino)-2-(trifluoromethyl)benzaldehyde (CAS No. 63333-25-5) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique structural features, including the dimethylamino and trifluoromethyl groups, make it a versatile building block for designing molecules with enhanced bioactivity and physicochemical properties. This article delves into its applications, synthesis methods, and relevance in contemporary research trends such as green chemistry and AI-driven drug discovery.

The compound’s molecular formula, C₁₀H₁₀F₃NO, highlights its trifluoromethyl (-CF₃) moiety, a key functional group in modern medicinal chemistry due to its ability to improve metabolic stability and lipophilicity. Researchers frequently search for "trifluoromethylbenzaldehyde derivatives" or "dimethylamino aromatic aldehydes" to explore their roles in catalysis and fluorescence probes. Recent studies also link such compounds to sustainable synthesis methods, aligning with the global push for eco-friendly chemical processes.

In pharmaceutical applications, 4-(dimethylamino)-2-(trifluoromethyl)benzaldehyde serves as a precursor for heterocyclic compounds like quinolines and indoles, which are pivotal in developing anticancer and antiviral agents. Its electron-rich aromatic system facilitates cross-coupling reactions, a topic frequently queried in organic synthesis forums. Notably, the compound’s fluorescence properties attract interest in bioimaging and sensor development, addressing growing demand for non-invasive diagnostic tools.

Synthetic routes to CAS 63333-25-5 often involve Vilsmeier-Haack formylation or oxidation of methylarenes, with recent optimizations focusing on catalyst recycling and solvent reduction. These advancements resonate with industry searches for "cost-effective benzaldehyde synthesis" and "low-waste organic reactions." Additionally, computational tools like machine learning are increasingly applied to predict optimal reaction conditions for such compounds, merging chemical informatics with experimental workflows.

From a commercial perspective, 4-(dimethylamino)-2-(trifluoromethyl)benzaldehyde is supplied by specialty chemical manufacturers under stringent quality control standards. Analytical techniques such as HPLC and NMR ensure purity, a critical factor for end-users in high-value R&D. The compound’s stability under ambient conditions further enhances its practicality, though storage recommendations emphasize protection from light and moisture to prevent degradation.

Emerging trends highlight its potential in optoelectronic materials, particularly in OLED and photovoltaic applications, where its electron-donating dimethylamino group modulates charge transport. Queries like "benzaldehyde derivatives in energy storage" reflect this interdisciplinary interest. Furthermore, regulatory compliance with REACH and FDA guidelines ensures its safe use across industries, a priority for environmentally conscious stakeholders.

In summary, 4-(dimethylamino)-2-(trifluoromethyl)benzaldehyde (CAS No. 63333-25-5) exemplifies the intersection of structural innovation and applied chemistry. Its adaptability to cutting-edge research and alignment with sustainability goals solidify its relevance in scientific and industrial domains. Future explorations may focus on scalable production and novel derivatives, further expanding its utility.